Cas no 13950-66-8 (dimethyl-1,2-thiazole-4-carbonitrile)

• Product Name: dimethyl-1,2-thiazole-4-carbonitrile
• CAS No: 13950-66-8
• MF: C₆H₆N₂S
• MW: 138.190239429474
• MDL: MFCD28954069
• CID: 1273117
• PubChem ID: 512960
• Update Time: 2025-06-07

dimethyl-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3,5-dimethyl-
• 3,5-dimethyl-1,2-thiazole-4-carbonitrile
• SCHEMBL8478500
• DTXSID30333590
• EN300-211210
• dimethyl-1,2-thiazole-4-carbonitrile
• 13950-66-8
• 3,5-Dimethylisothiazole-4-carbonitrile
• AKOS022633718
• Z2063980255

• MDL： MFCD28954069
• Inchi： 1S/C6H6N2S/c1-4-6(3-7)5(2)9-8-4/h1-2H3
• InChI Key： QOZDOEBUNQWUKA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 602.26278
• Monoisotopic Mass: 138.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 140.5

Additional information on dimethyl-1,2-thiazole-4-carbonitrile

Introduction to 4-Isothiazolecarbonitrile, 3,5-dimethyl- (CAS No. 13950-66-8)

4-Isothiazolecarbonitrile, 3,5-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 13950-66-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isothiazole family, a class of molecules characterized by a five-membered ring containing sulfur, nitrogen, and carbon atoms. The presence of a nitrile group and methyl substituents at the 3 and 5 positions enhances its structural complexity and potential biological activity.

The 3,5-dimethyl substitution pattern in 4-Isothiazolecarbonitrile contributes to its unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents. In recent years, there has been a growing interest in isothiazole derivatives due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The nitrile group further expands its pharmacological potential by enabling various chemical transformations and interactions with biological targets.

Recent studies have highlighted the significance of 4-Isothiazolecarbonitrile, 3,5-dimethyl- in the synthesis of bioactive molecules. Researchers have demonstrated its utility as an intermediate in the preparation of more complex heterocycles, which exhibit promising pharmacological effects. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and interfere with signaling pathways associated with diseases such as cancer and neurodegeneration.

The chemical structure of 4-Isothiazolecarbonitrile, 3,5-dimethyl- allows for multiple functionalization strategies, making it a versatile building block in drug discovery. The nitrile group can be hydrolyzed to form carboxylic acids or reduced to amides, while the methyl groups provide steric hindrance that can influence binding affinity to biological targets. These features have prompted investigations into its role in designing small-molecule inhibitors with high selectivity and efficacy.

In the context of medicinal chemistry, the synthesis of 4-Isothiazolecarbonitrile has been optimized to achieve high yields and purity. Modern synthetic methodologies have enabled the introduction of various substituents at specific positions on the isothiazole ring, allowing for fine-tuning of biological activity. Advances in computational chemistry have also facilitated the prediction of pharmacokinetic properties and potential side effects, accelerating the drug development process.

One notable application of 4-Isothiazolecarbonitrile derivatives is in the development of antimicrobial agents. The isothiazole core has been shown to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Additionally, the nitrile group can serve as a target for enzymatic degradation or conjugation with other bioactive molecules, enhancing therapeutic efficacy. These attributes make it an attractive candidate for addressing antibiotic resistance challenges.

Another area where 3,5-dimethyl-4-Isothiazolecarbonitrile has shown promise is in anticancer research. Studies indicate that certain derivatives of this compound can induce apoptosis in cancer cells by interfering with key signaling pathways such as MAPK and PI3K/Akt. The ability to modulate these pathways suggests potential applications in treating various types of cancer. Furthermore, the structural flexibility of 4-Isothiazolecarbonitrile allows for the design of molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues.

The role of 4-Isothiazolecarbonitrile in drug discovery has also been explored in neurodegenerative diseases. Researchers have identified derivatives that exhibit neuroprotective effects by scavenging reactive oxygen species or inhibiting protease enzymes implicated in neurodegeneration. The compound's ability to cross the blood-brain barrier has further enhanced its appeal as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Recent advancements in synthetic biology have opened new avenues for utilizing 4-Isothiazolecarbonitrile as a precursor in biocatalytic processes. Engineered microorganisms have been developed to produce complex isothiazole derivatives under controlled conditions, offering a sustainable alternative to traditional chemical synthesis methods. This approach not only improves efficiency but also reduces environmental impact by minimizing waste generation.

The pharmacological evaluation of 3,5-dimethyl-4-Isothiazolecarbonitrile has revealed several interesting properties that warrant further investigation. Its ability to interact with multiple biological targets suggests broad therapeutic applications across different disease areas. Additionally, its structural features make it an excellent candidate for developing prodrugs that can be activated at specific sites within the body to enhance drug delivery and bioavailability.

In conclusion,4-Isothiazolecarbonitrile, particularly its 3,5-dimethyl derivative (CAS No. 13950-66-8), represents a promising scaffold for pharmaceutical innovation. Its unique chemical properties and diverse biological activities make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound,4-Isothiazolecarbonitrile, it is likely to play an increasingly important role in developing next-generation therapeutics.